Cas no 13602-48-7 (N-(2-oxotetrahydrofuran-3-yl)benzamide)

• Product Name: N-(2-oxotetrahydrofuran-3-yl)benzamide
• CAS No: 13602-48-7
• MF: C₁₁H₁₁NO₃
• MW: 205.209943056107
• CID: 1239738
• PubChem ID: 97839
• Update Time: 2025-05-21

N-(2-oxotetrahydrofuran-3-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(2-oxotetrahydrofuran-3-yl)benzamide
• benzamide, N-(tetrahydro-2-oxo-3-furanyl)-
• N-(2-oxooxolan-3-yl)benzamide
• Benzoylamino-butyrolacton
• 2-Benzamidobutyrolactone
• NSC 45802
• Benzamide, N-(tetrahydro-oxo-3-furanyl)-
• CHEMBL3186357
• Butyric acid, 2-benzamido-4-hydroxy-, gamma-lactone
• HUNZJKFFMPFZTC-UHFFFAOYSA-N
• 13602-48-7
• N-(2-oxo-tetrahydro-furan-3-yl)-benzamide
• N-(2-Oxotetrahydro-3-furanyl)benzamide #
• N-(Tetrahydro-oxo-3-furanyl)benzamide
• 2-Benzamido-4-hydroxybutyric acid gamma-lactone
• SCHEMBL10454044
• N-(2-Oxo-tetrahydrofuran-3-yl)benzamide
• SMR001527483
• NSC-45802
• NSC45802
• MLS002608739
• 51685-54-2
• HMS3078P15
• DS-006505
• DTXSID901281327
• AKOS015905262
• N-(2-Oxotetrahydro-3-furanyl)benzamide
• N-(Tetrahydro-2-oxo-3-furanyl)benzamide
• N-(Tetrahydro-2-oxo-3-furyl)benzamide
• Benzamide, N-(tetrahydro-2-oxo-3-furyl)-
• Benzamide, n-(tetrahydro-2-oxo-3-furyl)-(8ci)

• MDL： MFCD01667795
• Inchi： 1S/C11H11NO3/c13-10(8-4-2-1-3-5-8)12-9-6-7-15-11(9)14/h1-5,9H,6-7H2,(H,12,13)
• InChI Key： HUNZJKFFMPFZTC-UHFFFAOYSA-N
• SMILES： O1C(C(CC1)NC(C1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 205.07393
• Monoisotopic Mass: 205.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 504.0±43.0 °C at 760 mmHg
• Flash Point: 258.6±28.2 °C
• PSA: 55.4
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

N-(2-oxotetrahydrofuran-3-yl)benzamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(2-oxotetrahydrofuran-3-yl)benzamide

N-(2-oxotetrahydrofuran-3-yl)benzamide (CAS No. 13602-48-7): A Comprehensive Overview

N-(2-oxotetrahydrofuran-3-yl)benzamide (CAS No. 13602-48-7) is a versatile compound with significant applications in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound, characterized by its unique structure, has garnered attention for its potential therapeutic properties and its role as a building block in the synthesis of more complex molecules.

The chemical structure of N-(2-oxotetrahydrofuran-3-yl)benzamide consists of a benzamide moiety attached to a 2-oxotetrahydrofuran ring. The presence of the oxo group and the tetrahydrofuran ring imparts specific chemical and physical properties that make it an attractive candidate for various applications. The compound's molecular formula is C₁₁H₁₁NO₃, and its molecular weight is approximately 205.21 g/mol.

In recent years, N-(2-oxotetrahydrofuran-3-yl)benzamide has been extensively studied for its potential biological activities. One notable area of research is its anti-inflammatory properties. Studies have shown that this compound can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), which are key mediators of inflammation. This makes it a promising candidate for the development of anti-inflammatory drugs.

Beyond its anti-inflammatory properties, N-(2-oxotetrahydrofuran-3-yl)benzamide has also been investigated for its potential as an antiviral agent. Research has demonstrated that it can interfere with the replication cycle of certain viruses, particularly those that rely on host cell machinery for their propagation. This property could be harnessed to develop new antiviral therapies, especially in the context of emerging viral diseases.

In the realm of medicinal chemistry, N-(2-oxotetrahydrofuran-3-yl)benzamide serves as a valuable intermediate in the synthesis of more complex molecules with therapeutic potential. Its reactivity and functional groups allow for a wide range of chemical transformations, making it a versatile starting material for drug discovery and development processes. For instance, it can be used to introduce specific functional groups or modify existing structures to enhance the pharmacological properties of target compounds.

The synthetic methods for preparing N-(2-oxotetrahydrofuran-3-yl)benzamide have been well-documented in the literature. One common approach involves the reaction of 2-oxotetrahydrofuran with benzoyl chloride in the presence of a suitable base, such as triethylamine. This reaction proceeds via nucleophilic acyl substitution, yielding the desired product with high purity and yield. Alternative synthetic routes have also been explored to optimize the efficiency and scalability of the process.

The physicochemical properties of N-(2-oxotetrahydrofuran-3-yl)benzamide are crucial for understanding its behavior in various environments. It is generally soluble in polar organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but exhibits limited solubility in water. This solubility profile makes it suitable for use in both organic and aqueous reaction media, depending on the specific application requirements.

In terms of safety and handling, N-(2-oxotetrahydrofuran-3-yl)benzamide should be stored under appropriate conditions to maintain its stability and purity. It is recommended to store the compound in a cool, dry place away from direct sunlight and sources of heat or moisture. Proper personal protective equipment (PPE), such as gloves and safety goggles, should be used when handling this compound to ensure safety.

The environmental impact of N-(2-oxotetrahydrofuran-3-yl)benzamide is another important consideration. While it is not classified as a hazardous substance under current regulations, it is essential to follow best practices for waste disposal and environmental management to minimize any potential ecological effects.

In conclusion, N-(2-oxotetrahydrofuran-3-yl)benzamide (CAS No. 13602-48-7) is a multifaceted compound with a wide range of applications in organic synthesis, medicinal chemistry, and pharmaceutical research. Its unique chemical structure and biological activities make it an important molecule for further investigation and development. As research continues to uncover new properties and applications, this compound is likely to play an increasingly significant role in advancing our understanding and treatment of various diseases.